![molecular formula C8H15NO B3169273 2-Azabicyclo[2.2.2]octan-1-ylmethanol CAS No. 936545-65-2](/img/structure/B3169273.png)
2-Azabicyclo[2.2.2]octan-1-ylmethanol
Overview
Description
2-Azabicyclo[2.2.2]octan-1-ylmethanol is a chemical compound with the CAS Number: 936545-65-2 . It has a molecular weight of 141.21 . The IUPAC name for this compound is 2-azabicyclo[2.2.2]oct-1-ylmethanol .
Molecular Structure Analysis
The InChI code for 2-Azabicyclo[2.2.2]octan-1-ylmethanol is 1S/C8H15NO/c10-6-8-3-1-7(2-4-8)5-9-8/h7,9-10H,1-6H2 . This indicates that the compound has a bicyclic structure with one nitrogen atom.Physical And Chemical Properties Analysis
2-Azabicyclo[2.2.2]octan-1-ylmethanol is a powder that is stored at a temperature of 4°C . It has a molecular weight of 141.21 .Scientific Research Applications
- Cytisine-Like Alkaloids : Interest in this core spiked after Massiot’s group reported cytisine-like alkaloids from the roots and stems of Ormosia hosier, a plant used in traditional Chinese herbal medicine. These compounds, part of the hosieine family, exhibited high affinity for α4β2 neuronal nicotinic acetylcholine receptors .
Synthetic Approaches and Total Synthesis
The synthesis of 2-azabicyclo[2.2.2]octanes can be challenging due to their unique structure. Researchers have developed various synthetic approaches to access this bicyclic architecture. Notably, these compounds serve as key intermediates in the total synthesis of target molecules .
Photochemical Transformations and Palladium-Catalyzed Reactions
Researchers like Mariana Crespo Monteiro and João Rafael Vale have explored the valorization of biomass-derived compounds through photochemical transformations. Additionally, João R. Vale’s work focuses on photochemistry, photocatalysis, and synthetic organic chemistry. Filipa Siopa, with expertise in synthetic methodologies, flow chemistry, and total synthesis, has also contributed to this field .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include measures to prevent exposure and actions to take in case of exposure .
Mechanism of Action
Target of Action
2-Azabicyclo[2.2.2]octan-1-ylmethanol is a nitrogen-containing heterocycle . Nitrogen-containing heterocycles are known for their bioactive properties and are particularly interesting from a pharmaceutical point of view . .
Mode of Action
The mode of action of 2-Azabicyclo[22It’s worth noting that nitrogen-containing heterocycles have been applied as key synthetic intermediates in several total syntheses .
Biochemical Pathways
The specific biochemical pathways affected by 2-Azabicyclo[22Nitrogen-containing heterocycles are known to have significant potential in the field of drug discovery .
Result of Action
The specific molecular and cellular effects of 2-Azabicyclo[22Nitrogen-containing heterocycles are known for their bioactive properties .
properties
IUPAC Name |
2-azabicyclo[2.2.2]octan-1-ylmethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c10-6-8-3-1-7(2-4-8)5-9-8/h7,9-10H,1-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVYZMMLSXWDJLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1CN2)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001291802 | |
Record name | 2-Azabicyclo[2.2.2]octane-1-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001291802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azabicyclo[2.2.2]octan-1-ylmethanol | |
CAS RN |
936545-65-2 | |
Record name | 2-Azabicyclo[2.2.2]octane-1-methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=936545-65-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Azabicyclo[2.2.2]octane-1-methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001291802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-azabicyclo[2.2.2]octan-1-ylmethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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